Core Mechanism of ATL802: An Adenosine A2B Receptor Antagonist
Core Mechanism of ATL802: An Adenosine A2B Receptor Antagonist
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a detailed overview of the mechanism of action of ATL802, a potent and selective antagonist of the adenosine (B11128) A2B receptor (A2BR). This document outlines the signaling pathways modulated by A2BR, the inhibitory action of ATL802, relevant quantitative data for A2BR antagonists, and detailed experimental protocols for assessing antagonist activity.
Introduction to the Adenosine A2B Receptor
The A2B receptor is a G-protein coupled receptor (GPCR) activated by extracellular adenosine.[1][2][3] Unlike other adenosine receptor subtypes (A1, A2A, A3), the A2BR has a lower affinity for adenosine and is therefore thought to be primarily activated under conditions of high adenosine concentration, such as inflammation, hypoxia, and cell stress.[1] A2BR activation has been implicated in a variety of pathological conditions, including diabetes, inflammatory diseases, and cancer.[2][4]
Mechanism of Action of ATL802
ATL802 functions as a competitive antagonist at the A2B receptor. By binding to the receptor, it prevents the endogenous ligand, adenosine, from activating it. This blockade inhibits the downstream signaling cascades that are typically initiated by A2BR activation.
The primary signaling pathway of the A2B receptor involves its coupling to Gs alpha-subunits, which stimulates adenylyl cyclase to increase intracellular cyclic adenosine monophosphate (cAMP) levels.[1] In some cellular contexts, the A2BR can also couple to Gq proteins, leading to the activation of phospholipase C (PLC) and subsequent mobilization of intracellular calcium.[1] By blocking these pathways, ATL802 can modulate a range of cellular responses.
Quantitative Data for A2B Receptor Antagonists
While specific quantitative data for ATL802 is not extensively published in peer-reviewed literature, the following table presents representative data for other well-characterized A2B receptor antagonists to provide a comparative context for potency and selectivity.
| Compound | Target | Assay Type | Kᵢ (nM) | IC₅₀ (nM) | Selectivity (fold vs. A1/A2A/A3) | Reference |
| ATL-801 | Human A2BR | cAMP accumulation | Inhibits adenosine-induced cAMP increase | Not specified | US8193200B2 | |
| CVT-6883 | Human A2BR | Radioligand Binding | 22 | >88 / >149 / >48 | [5] | |
| Human A2BR | cAMP accumulation | 6 | [6] | |||
| MRS 1754 | Human A2BR | Radioligand Binding | 2 | >201 / >251 / >285 | [5] | |
| PSB-603 | Human A2BR | Radioligand Binding | 0.55 | >18181 / >18181 / >18181 | [1] |
Signaling Pathways
The following diagrams illustrate the canonical signaling pathways of the A2B receptor and the inhibitory effect of ATL802.
Caption: A2BR Gs-cAMP Signaling Pathway and Inhibition by ATL802.
Caption: A2BR Gq-PLC Signaling Pathway and Inhibition by ATL802.
Experimental Protocols
The following are detailed methodologies for key experiments used to characterize A2B receptor antagonists.
Radioligand Binding Assay
This assay is used to determine the binding affinity (Kᵢ) of a compound for the A2B receptor.
Protocol:
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Cell Culture and Membrane Preparation:
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HEK-293 cells stably expressing the human A2B receptor are cultured to confluency.
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Cells are harvested and homogenized in a lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4).
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The homogenate is centrifuged at low speed to remove nuclei and cellular debris.
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The supernatant is then centrifuged at high speed (e.g., 48,000 x g) to pellet the cell membranes.
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The membrane pellet is resuspended in a binding buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4) and protein concentration is determined.
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Binding Assay:
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In a 96-well plate, add 25 µL of binding buffer, 25 µL of a radiolabeled A2B antagonist (e.g., [³H]PSB-603) at a concentration near its Kₔ, 25 µL of varying concentrations of the test compound (e.g., ATL802), and 125 µL of the cell membrane preparation.
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For non-specific binding determination, a high concentration of a known non-radiolabeled antagonist is used instead of the test compound.
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The plate is incubated for a set time (e.g., 60-90 minutes) at room temperature.
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Detection and Analysis:
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The reaction is terminated by rapid filtration through a glass fiber filter plate, followed by washing with ice-cold wash buffer to remove unbound radioligand.
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The filter plate is dried, and a scintillant is added to each well.
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Radioactivity is counted using a scintillation counter.
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The data is analyzed using non-linear regression to determine the IC₅₀ value, which is then converted to a Kᵢ value using the Cheng-Prusoff equation.
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Caption: Workflow for Radioligand Binding Assay.
cAMP Accumulation Assay
This functional assay measures the ability of an antagonist to inhibit the agonist-induced production of cAMP.
Protocol:
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Cell Culture:
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CHO-K1 or HEK-293 cells stably expressing the human A2B receptor are seeded in 96-well plates and grown to near confluency.
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Assay Procedure:
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The cell culture medium is replaced with a stimulation buffer containing a phosphodiesterase inhibitor (e.g., rolipram (B1679513) or IBMX) to prevent cAMP degradation, and the cells are pre-incubated.
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Varying concentrations of the antagonist (e.g., ATL802) are added to the wells, and the plate is incubated for a set time (e.g., 15-30 minutes).
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An A2B receptor agonist (e.g., NECA) is added at a concentration that elicits a submaximal response (EC₈₀), and the plate is incubated for a further period (e.g., 30 minutes).
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Detection and Analysis:
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The reaction is stopped by lysing the cells.
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The intracellular cAMP concentration is measured using a commercially available kit, such as a competitive immunoassay with a fluorescent or luminescent readout.
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The data is plotted as the percentage of inhibition of the agonist response versus the antagonist concentration, and a dose-response curve is fitted to determine the IC₅₀ value.
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References
- 1. A2B adenosine receptor signaling and regulation - PMC [pmc.ncbi.nlm.nih.gov]
- 2. A patent review of adenosine A2B receptor antagonists (2016-present) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. medchemexpress.com [medchemexpress.com]
- 5. Recent developments in A2B adenosine receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Discovery of a novel A2B adenosine receptor antagonist as a clinical candidate for chronic inflammatory airway diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
